Cas no 2137896-18-3 (2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide)

• Product Name: 2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide
• CAS No: 2137896-18-3
• MF: C₁₄H₁₉N₅O₂
• MW: 289.332962274551
• CID: 6309797
• PubChem ID: 165848020
• Update Time: 2025-07-15

2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide
• EN300-744637
• 2137896-18-3

• Inchi： 1S/C14H19N5O2/c1-21-10-12(15)13-8-17-18-19(13)9-14(20)16-7-11-5-3-2-4-6-11/h2-6,8,12H,7,9-10,15H2,1H3,(H,16,20)
• InChI Key： QBQAMJHRKMZIBV-UHFFFAOYSA-N
• SMILES： O(C)CC(C1=CN=NN1CC(NCC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 289.15387487g/mol
• Monoisotopic Mass: 289.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.1Ų

Additional information on 2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide

Professional Introduction to Compound with CAS No. 2137896-18-3 and Product Name: 2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide

The compound with the CAS number 2137896-18-3 and the product name 2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a triazole ring and an N-benzylacetamide moiety makes it a versatile scaffold for drug design, particularly in the development of novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in modulating various biological pathways. The triazole ring is known for its stability and ability to engage in hydrogen bonding, making it an ideal component for designing molecules with enhanced binding affinity. In particular, the 1H-1,2,3-triazol-1-yl substituent in this compound contributes to its potential as a pharmacophore in drug discovery. Studies have demonstrated that triazole-containing compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The N-benzylacetamide moiety is another critical feature of this compound that contributes to its pharmacological profile. Benzylacetamides are well-documented for their role in various therapeutic applications, including pain relief and neuroprotection. The combination of the triazole ring and the N-benzylacetamide group creates a molecular structure that is both structurally stable and biologically active. This dual functionality makes the compound a promising candidate for further investigation in drug development.

In the context of current pharmaceutical research, there is a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. The compound under discussion has shown potential as an inhibitor of certain enzymes that are implicated in inflammation and cancer progression. Preliminary studies have indicated that it may interact with target proteins through both hydrophobic and polar interactions, which are facilitated by the presence of the triazole ring and the N-benzylacetamide moiety.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes, a process known as azide-alkyne cycloaddition (Click Chemistry). This method is favored for its efficiency and selectivity. The subsequent functionalization with the N-benzylacetamide group further refines the molecular structure, enhancing its pharmacological properties.

One of the most compelling aspects of this compound is its potential therapeutic applications. Current research suggests that it may have utility in treating conditions such as chronic inflammation and certain types of cancer. The ability of the triazole ring to modulate enzyme activity and the presence of the N-benzylacetamide moiety contribute to its dual-action mechanism. This makes it an attractive candidate for further preclinical and clinical studies.

The chemical properties of this compound also make it suitable for formulation into various dosage forms. Its solubility characteristics can be tailored through structural modifications, allowing for efficient delivery systems such as oral tablets or injectable solutions. The stability of the molecule under different conditions is another critical factor that has been thoroughly evaluated during its development.

In conclusion, the compound with CAS number 2137896-18-3 and product name 2-[5-(1-amino-2-methoxyethyl)-1H-1,2,3-triazol-1-yl]-N-benzylacetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, particularly the presence of a triazole ring and an N-benzylacetamide moiety, make it a promising scaffold for drug design. Current research indicates its potential as an inhibitor of key enzymes involved in inflammation and cancer progression. Further investigation into its pharmacological properties and therapeutic applications is warranted to fully harness its potential in medicine.